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Compound of Interest

Compound Name: Complanatin I

Cat. No.: B15589104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Initial inquiries for "Complanatin I" did not yield specific biological or assay data.

The following information is based on the available scientific literature for Complestatin, a

structurally related compound. Researchers should exercise caution and validate these

protocols for their specific molecule of interest.

Introduction
Complestatin is a bicyclic hexapeptide that has demonstrated significant biological activity,

notably as an anti-apoptotic agent and an antibacterial compound. These properties make it a

molecule of interest for therapeutic development in areas such as neurodegenerative diseases,

ischemic injury, and infectious diseases. This document provides detailed protocols for cell-

based assays to investigate the bioactivity of Complestatin and compounds with similar

structures.

Data Presentation
The primary quantitative data available for Complestatin is related to its antibacterial activity

against Staphylococcus aureus.

Table 1: Antibacterial Activity of Complestatin against Staphylococcus aureus
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Parameter Value (µM) Target Reference

IC₅₀ 0.3 - 0.6 S. aureus FabI [1]

MIC 2 - 4 µg/mL
S. aureus (including

MRSA & QRSA)
[1]

Mechanism of Action
Anti-Apoptotic Activity: Complestatin has been shown to prevent apoptotic cell death by

activating the AKT/PKB signaling pathway. This leads to the phosphorylation of Bad, a pro-

apoptotic protein, which in turn inhibits the release of cytochrome c from the mitochondria, a

key step in the intrinsic apoptotic cascade.[2]

Antibacterial Activity: Complestatin inhibits the bacterial enoyl-acyl carrier protein (ACP)

reductase (FabI), a crucial enzyme in fatty acid synthesis.[1] This selective inhibition disrupts

the bacterial cell membrane formation and leads to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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